Cas no 2248337-82-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-4-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-4-yl)propanoate
• CAS No: 2248337-82-6
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 6284024
• PubChem ID: 165719190
• Update Time: 2025-06-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248337-82-6
• EN300-6513969
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-4-yl)propanoate

• Inchi： 1S/C14H11N3O4/c18-12(6-5-9-7-15-16-8-9)21-17-13(19)10-3-1-2-4-11(10)14(17)20/h1-4,7-8H,5-6H2,(H,15,16)
• InChI Key： XCDNCEFUEHDXMQ-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=NNC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.07495584g/mol
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-4-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-4-yl)propanoate (CAS No. 2248337-82-6) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-4-yl)propanoate, identified by its CAS number 2248337-82-6, represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound’s molecular framework, featuring a dioxo group, an isoindole core, and a pyrazole substituent, positions it as a versatile scaffold for medicinal chemistry innovation.

Recent studies have highlighted the importance of isoindole derivatives in the design of bioactive molecules. The dioxo functionality within the structure contributes to enhanced electrophilicity, making it a promising candidate for further functionalization. In particular, the presence of a pyrazol-4-yl moiety introduces additional binding pockets that can be exploited for receptor interactions. This combination of structural features has sparked interest among researchers exploring novel pharmacophores.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-4-yl)propanoate involves meticulous optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and multi-step organic transformations, have been employed to construct the desired framework. The integration of computational chemistry techniques has further refined the synthetic route, minimizing unwanted side reactions and improving overall efficiency.

In the realm of pharmaceutical applications, this compound has shown promise as a precursor for developing small-molecule inhibitors targeting various biological pathways. The pyrazole moiety, known for its role in drug design due to its ability to form hydrogen bonds and interact with aromatic residues in proteins, makes this derivative particularly attractive. Preliminary in vitro studies suggest that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-4-yl)propanoate exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders.

The structural versatility of this compound also allows for modifications that can enhance its pharmacokinetic properties. By altering substituents or introducing additional functional groups, researchers can fine-tune solubility, bioavailability, and metabolic stability. Such modifications are critical for advancing candidates from lead compounds to viable therapeutic agents. Collaborative efforts between synthetic chemists and biochemists are essential to translate these structural insights into functional molecules with clinical relevance.

Emerging research trends indicate that isoindole derivatives are being increasingly explored for their potential in oncology and neurodegenerative diseases. The unique electronic distribution within the dioxo group facilitates interactions with biological targets, offering a rational basis for designing novel therapeutics. Furthermore, the scaffold’s ability to undergo selective functionalization makes it adaptable for generating libraries of compounds suitable for high-throughput screening.

The integration of machine learning and artificial intelligence into drug discovery workflows has accelerated the identification of promising candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-4-y)propanoate. Predictive models have been developed to assess molecular properties such as binding affinity and toxicity profiles before experimental validation. This approach not only saves time but also enhances the likelihood of success in early-stage development programs.

Future directions in the study of this compound may include exploring its role in modulating immune responses or as a component in combination therapies. The synergistic effects of combining multiple bioactive molecules can lead to more robust therapeutic outcomes. Additionally, investigating its behavior in vivo will provide critical insights into its potential as a drug candidate or a tool compound for mechanistic studies.

In conclusion, 1,3-dioxo-2,3-dihydro-1H_isoindol_2-y] 3-(1H-pyrazol_4-y]propanoate (CAS No. 2248337_82_6) stands out as a structurally intriguing and pharmacologically relevant molecule. Its unique combination of functional groups positions it as a valuable asset in the quest for novel therapeutics. Continued research efforts will likely uncover further applications and refine strategies for its utilization in chemical biology and medicine.